Cas no 327070-52-0 (2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL)

• Product Name: 2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL
• CAS No: 327070-52-0
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• MDL: MFCD02578886
• CID: 3104309
• PubChem ID: 121226322
• Update Time: 2025-08-04

2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL
• Phenyl(thieno[3,4-d][1,3]dioxol-4-yl)methanol
• 327070-52-0

• MDL： MFCD02578886
• Inchi： 1S/C12H10O3S/c13-10(8-4-2-1-3-5-8)12-11-9(6-16-12)14-7-15-11/h1-6,10,13H,7H2
• InChI Key： CALKDZRGSKYMIP-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1C(C1C=CC=CC=1)O)OCO2

Computed Properties

• Exact Mass: 234.03506535Da
• Monoisotopic Mass: 234.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9Ų

Additional information on 2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL

Introduction to 2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL (CAS No. 327070-52-0)

2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL, a compound with the CAS registry number 327070-52-0, is an organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodioxole moiety with a thiophene group. The presence of these functional groups makes it a versatile building block for various applications in drug discovery, material synthesis, and chemical research.

The benzodioxole ring system is known for its aromaticity and stability, while the thiophene group introduces electron-withdrawing properties and enhances conjugation. This combination allows the compound to exhibit interesting electronic and optical properties. Recent studies have highlighted its potential as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. For instance, researchers have explored its use in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells, where its electronic properties play a crucial role in device performance.

In terms of synthesis, 2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL can be prepared through various routes, including coupling reactions and oxidative cyclization. One notable method involves the reaction of an appropriate benzodioxole derivative with a thioether precursor under specific conditions. This approach has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The compound's solubility and stability are critical factors for its application in real-world scenarios. Studies have shown that it exhibits moderate solubility in common organic solvents such as dichloromethane and tetrahydrofuran, which facilitates its handling and processing. Additionally, its thermal stability up to 150°C makes it suitable for high-temperature applications in material synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL with unprecedented accuracy. Using density functional theory (DFT), scientists have calculated its HOMO-LUMO gap, which is essential for understanding its electronic behavior in devices. These insights have paved the way for tailored modifications to enhance its performance in specific applications.

Another area of active research is the exploration of this compound's biological activity. Preliminary studies suggest that it may exhibit antioxidant properties due to the presence of electron-rich aromatic rings. Further investigations are underway to evaluate its potential as a lead compound in drug discovery programs targeting oxidative stress-related diseases.

In conclusion, 2H-1,3-BENZODIOXOL-5-YL(THIOPHEN-2-YL)METHANOL (CAS No. 327070-52-0) is a multifaceted compound with promising applications across diverse fields. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for researchers and industry professionals alike.